Cas no 1099740-49-4 (4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one)

• Product Name: 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one
• CAS No: 1099740-49-4
• MF: C₁₇H₂₂FN₃O₄S
• MW: 383.437686443329
• CID: 6090079
• PubChem ID: 44044726
• Update Time: 2025-07-23

4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one
• 2-Piperazinone, 4-[[1-[(4-fluorophenyl)sulfonyl]-2-pyrrolidinyl]carbonyl]-3,3-dimethyl-
• 4-[1-(4-fluorophenyl)sulfonylpyrrolidine-2-carbonyl]-3,3-dimethylpiperazin-2-one
• 4-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl]-3,3-dimethylpiperazin-2-one
• F2487-0185
• 4-(1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carbonyl)-3,3-dimethylpiperazin-2-one
• 1099740-49-4
• AKOS024651383

• Inchi： 1S/C17H22FN3O4S/c1-17(2)16(23)19-9-11-20(17)15(22)14-4-3-10-21(14)26(24,25)13-7-5-12(18)6-8-13/h5-8,14H,3-4,9-11H2,1-2H3,(H,19,23)
• InChI Key： KBHARVCVVDVJHR-UHFFFAOYSA-N
• SMILES： N1CCN(C(C2CCCN2S(C2=CC=C(F)C=C2)(=O)=O)=O)C(C)(C)C1=O

Computed Properties

• Exact Mass: 383.13150553g/mol
• Monoisotopic Mass: 383.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• pka: 14.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one

Introduction to 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one (CAS No. 1099740-49-4)

4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1099740-49-4, belongs to a class of molecules that exhibit promising properties for drug discovery and development. Its molecular structure incorporates a pyrrolidine core, which is a common scaffold in medicinal chemistry, modified with a fluorobenzenesulfonyl group and a dimethylpiperazine moiety. These structural elements contribute to its potential utility in the design of novel therapeutic agents.

The fluorobenzenesulfonyl group is particularly noteworthy as it is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. The presence of this moiety in 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one suggests that it may interact effectively with biological targets, making it a valuable candidate for further investigation. Additionally, the dimethylpiperazine component is known for its role in modulating central nervous system activity, which opens up possibilities for applications in neuropharmacology.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such compounds with biological receptors more efficiently. The structural features of 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one make it an attractive candidate for virtual screening campaigns aimed at identifying new drug candidates. Studies have shown that molecules with similar scaffolds can exhibit inhibitory effects on various enzymes and receptors, which are relevant to a wide range of diseases.

In the context of drug discovery, the synthesis of 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one represents a significant step forward in the development of novel pharmacological agents. The compound’s ability to modulate biological pathways makes it a promising candidate for further exploration. Researchers are particularly interested in its potential applications in treating neurological disorders, where modulation of central nervous system activity is crucial.

The chemical synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. The introduction of the fluorobenzenesulfonyl group and the optimization of the dimethylpiperazine moiety are critical steps that determine the overall efficacy and selectivity of the final product. Advances in synthetic methodologies have made it possible to produce complex molecules like 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one with higher yields and purity, facilitating further biological testing.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the pyrrolidine, fluorobenzenesulfonyl, and dimethylpiperazine moieties provides a rich framework for exploring diverse biological activities. Current research is focused on evaluating its interactions with key targets such as enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, which could translate into therapeutic benefits.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly influence the pharmacokinetic properties of drug candidates, including their bioavailability and metabolic stability. In 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one, the fluorine atom is part of the fluorobenzenesulfonyl group, which is known to enhance binding interactions with biological targets. This feature makes it an attractive scaffold for designing drugs with improved efficacy and reduced side effects.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact specifically with disease-causing targets. The development of high-throughput screening technologies has allowed researchers to rapidly test large libraries of compounds for biological activity. This approach has been instrumental in identifying novel drug candidates like 4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one, which show promise in preclinical studies.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits. As more data becomes available on its biological activity and pharmacokinetic profile, it is likely that this compound will emerge as a valuable tool in drug discovery.

In conclusion,4-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carbonyl-3,3-dimethylpiperazin-2-one (CAS No. 1099740-49-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. With continued research and development, this compound holds great promise for contributing to the discovery and development of new therapeutic agents that address unmet medical needs.